Cas no 52795-01-4 ((5S,6aS,7R,7aR,10S,11R,13S,13aR)-2,2,4,4,7,11-hexamethyldodecahydro-4H-10,12a-methanocyclopenta[3,4]heptaleno[2,3-d][1,3]dioxole-5,7,11,13-tetrol)

• Product Name: (5S,6aS,7R,7aR,10S,11R,13S,13aR)-2,2,4,4,7,11-hexamethyldodecahydro-4H-10,12a-methanocyclopenta[3,4]heptaleno[2,3-d][1,3]dioxole-5,7,11,13-tetrol
• CAS No: 52795-01-4
• MF: C₂₃H₃₈O₆
• MW: 410.544228076935
• CID: 1584378
• PubChem ID: 3040664
• Update Time: 2025-04-21

(5S,6aS,7R,7aR,10S,11R,13S,13aR)-2,2,4,4,7,11-hexamethyldodecahydro-4H-10,12a-methanocyclopenta[3,4]heptaleno[2,3-d][1,3]dioxole-5,7,11,13-tetrol Chemical and Physical Properties

Names and Identifiers

• (5S,6aS,7R,7aR,10S,11R,13S,13aR)-2,2,4,4,7,11-hexamethyldodecahydro-4H-10,12a-methanocyclopenta[3,4]heptaleno[2,3-d][1,3]dioxole-5,7,11,13-tetrol
• 5,6-O-Isopropylidene-dihydrolyoniol-B
• 2,2,4,4,7,11-Hexamethyldodecahydro-2H,4H-10,12a-methanocyclopenta[3,4]heptaleno[2,3-d][1,3]dioxole-5,7,11,13-tetrol
• 52795-01-4
• Grayanotoxane-3,5,6,7,10,16-hexol, cyclic 5,6-(1-methylethylidene acetyl), (3-beta,6-beta,7-alpha)-
• DTXSID50967255

• Inchi： 1S/C23H38O6/c1-18(2)15(24)9-14-21(6,27)13-8-7-12-10-22(13,11-20(12,5)26)16(25)17-23(14,18)29-19(3,4)28-17/h12-17,24-27H,7-11H2,1-6H3/t12-,13-,14?,15-,16+,17+,20+,21+,22?,23?/m0/s1
• InChI Key： LOQRYJCRHLVLHR-MOJNNZFASA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@H](C34C[C@](C)([C@@H](CC[C@H]3[C@](C)(C3C[C@@H](C(C)(C)C132)O)O)C4)O)O

Computed Properties

• Exact Mass: 410.26694
• Monoisotopic Mass: 410.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38